Cas no 62617-36-1 (1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)-)
62617-36-1 structure
Product Name:1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)-
CAS No:62617-36-1
MF:C4H2ClF3N2O2S2
MW:266.649087429047
CID:437954
PubChem ID:71384556
Update Time:2025-04-19
1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)-
- 2-(chloromethylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole
- 2-(Chloromethanesulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole
- 62617-36-1
- DTXSID20806809
-
- Inchi: 1S/C4H2ClF3N2O2S2/c5-1-14(11,12)3-10-9-2(13-3)4(6,7)8/h1H2
- InChI Key: GDRXSFGHPUHPFQ-UHFFFAOYSA-N
- SMILES: ClCS(C1=NN=C(C(F)(F)F)S1)(=O)=O
Computed Properties
- Exact Mass: 265.91996
- Monoisotopic Mass: 265.9198318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- PSA: 59.92
1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
62617-36-1 (1,3,4-Thiadiazole, 2-[(chloromethyl)sulfonyl]-5-(trifluoromethyl)-) Related Products
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